Cas no 1664-10-4 (3,4-dichloro-2,6-dinitrophenol)

• Product Name: 3,4-dichloro-2,6-dinitrophenol
• CAS No: 1664-10-4
• MF: C₆H₂Cl₂N₂O₅
• MW: 252.996479511261
• MDL: MFCD09836174
• CID: 188379
• PubChem ID: 284960
• Update Time: 2025-10-23

3,4-dichloro-2,6-dinitrophenol Chemical and Physical Properties

Names and Identifiers

• Phenol,3,4-dichloro-2,6-dinitro-
• 3,4-dichloro-2,6-dinitrophenol
• 2(1H)-Quinolinone, 3,4-dichloro-1-phenyl-
• 3,4-Dichlor-1-phenyl-2(1H)-chinolon
• 3,4-Dichlor-2,6-dinitro-phenol
• AC1MD7LS
• ACMC-20md5b
• CTK0D5016
• 1664-10-4
• AKOS037647954
• NSC-141408
• BAA66410
• DTXSID70937192
• EN300-192038
• Phenol, 3,4-dichloro-2,6-dinitro-
• AS-8207
• NSC141408
• MFCD09836174
• CS-0238250

• MDL： MFCD09836174
• Inchi： 1S/C6H2Cl2N2O5/c7-2-1-3(9(12)13)6(11)5(4(2)8)10(14)15/h1,11H
• InChI Key： CTCOFMWFBMXCCZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=C1[N+](=O)[O-])O)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 251.93416
• Monoisotopic Mass: 251.934
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.867
• Boiling Point: 281.8°C at 760 mmHg
• Flash Point: 124.2°C
• Refractive Index: 1.677
• PSA: 106.51
• LogP: 3.56180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Dinitrophenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols Dinitrophenols

Additional information on 3,4-dichloro-2,6-dinitrophenol

Phenol,3,4-dichloro-2,6-dinitro- (CAS No. 1664-10-4): Properties, Applications, and Industry Insights

Phenol,3,4-dichloro-2,6-dinitro- (CAS No. 1664-10-4) is a specialized chlorinated nitroaromatic compound that has garnered significant attention in industrial and research applications. This dichlorodinitrophenol derivative exhibits unique chemical properties that make it valuable for various technical purposes. With the increasing focus on specialty chemicals and high-performance intermediates, understanding this compound's characteristics becomes essential for professionals across multiple sectors.

The molecular structure of 3,4-dichloro-2,6-dinitrophenol features two nitro groups and two chlorine atoms strategically positioned around a phenolic ring, creating distinct electronic and steric effects. This configuration contributes to its chemical stability and reactivity patterns, which are frequently studied in organic synthesis applications. Recent advancements in green chemistry have sparked interest in developing more sustainable production methods for such nitrophenol derivatives, addressing environmental concerns while maintaining product quality.

In industrial settings, Phenol,3,4-dichloro-2,6-dinitro- serves as a crucial intermediate for manufacturing various performance chemicals. Its applications span from material science to specialty formulations, where its specific properties enable unique functionalities. The compound's thermal stability and electronic characteristics make it particularly valuable in developing advanced materials with tailored properties. Researchers are currently exploring its potential in smart material applications, responding to growing market demands for innovative solutions.

The global market for chlorinated aromatic compounds like 1664-10-4 has shown steady growth, driven by increasing requirements from high-tech industries. Market analysts highlight the compound's relevance in emerging technologies, particularly where precise molecular architectures are required. As industries seek more specialized chemical solutions, the demand for well-characterized intermediates such as 3,4-dichloro-2,6-dinitrophenol continues to rise, creating opportunities for manufacturers and suppliers.

Quality control measures for Phenol,3,4-dichloro-2,6-dinitro- emphasize rigorous analytical characterization to ensure consistency across batches. Modern spectroscopic techniques including HPLC analysis and mass spectrometry are routinely employed to verify purity and identify potential impurities. These quality assurance protocols align with the chemical industry's increasing focus on product traceability and supply chain transparency, which have become critical factors for end-users.

From a regulatory perspective, handling dichlorodinitrophenol compounds requires adherence to standard laboratory safety protocols. While not classified as hazardous under normal conditions, proper chemical management practices should always be observed. The industry has seen growing interest in developing safer handling procedures and alternative synthesis routes that minimize environmental impact while maintaining product performance characteristics.

Research into nitroaromatic chemistry continues to reveal new potential applications for CAS 1664-10-4. Recent studies have explored its utility in molecular electronics and as a building block for functional materials. The compound's ability to participate in various chemical transformations makes it a versatile intermediate for creating more complex structures with specific properties. These developments align with current trends toward customized chemical solutions in advanced manufacturing sectors.

Storage and transportation of 3,4-dichloro-2,6-dinitrophenol follow standard protocols for stable organic compounds. Suppliers typically recommend protection from moisture absorption and prolonged light exposure to maintain product integrity. The industry has implemented improved packaging solutions that enhance shelf life while reducing environmental footprint, responding to sustainability initiatives in the chemical sector.

Looking forward, the applications of Phenol,3,4-dichloro-2,6-dinitro- are expected to expand into new technological areas. Innovations in material design and process chemistry are creating opportunities for this compound to play a role in next-generation products. As research continues to uncover novel properties and applications, CAS 1664-10-4 remains an important subject of study in both academic and industrial laboratories worldwide.